Cas no 2680671-57-0 (benzyl N-(4-hydroxy-3,5-diiodophenyl)carbamate)

• Product Name: benzyl N-(4-hydroxy-3,5-diiodophenyl)carbamate
• CAS No: 2680671-57-0
• MF: C₁₄H₁₁I₂NO₃
• MW: 495.050988435745
• CID: 5620409
• PubChem ID: 165930252
• Update Time: 2025-10-28

benzyl N-(4-hydroxy-3,5-diiodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304671
• benzyl N-(4-hydroxy-3,5-diiodophenyl)carbamate
• 2680671-57-0

• Inchi： 1S/C14H11I2NO3/c15-11-6-10(7-12(16)13(11)18)17-14(19)20-8-9-4-2-1-3-5-9/h1-7,18H,8H2,(H,17,19)
• InChI Key： LJVOBPXAWAZZRR-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)NC(=O)OCC1C=CC=CC=1)I)O

Computed Properties

• Exact Mass: 494.88284g/mol
• Monoisotopic Mass: 494.88284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4-hydroxy-3,5-diiodophenyl)carbamate

Benzylation of N-(4-Hydroxy-3,5-diiodophenyl)Carbamate: A Comprehensive Overview

The compound with the CAS number 2680671-57-0 is a specialized chemical entity characterized by the molecular structure of benzyl N-(4-hydroxy-3,5-diiodophenyl)carbamate. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The benzyl moiety and the carbamate group attached to the 4-hydroxy-3,5-diiodophenyl backbone contribute to its distinctive reactivity and functionality, making it a valuable intermediate in synthetic organic chemistry.

In recent years, there has been a surge in research focused on halogenated aromatic compounds due to their versatile applications in medicinal chemistry. The presence of iodine atoms in the structure of benzyl N-(4-hydroxy-3,5-diiodophenyl)carbamate enhances its utility as a building block for more complex molecules. Halogenated aromatic rings are known to exhibit enhanced binding affinity to biological targets, which makes them particularly attractive for designing novel therapeutic agents.

The carbamate functional group in this compound plays a crucial role in modulating its pharmacological properties. Carbamates are widely recognized for their ability to act as bioisosteres, allowing chemists to fine-tune the solubility, metabolic stability, and binding characteristics of drug candidates. The combination of the benzyl group and the carbamate moiety provides a stable yet reactive framework that can be easily modified through various chemical transformations.

One of the most compelling aspects of benzyl N-(4-hydroxy-3,5-diiodophenyl)carbamate is its potential application in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. The hydroxyl group at the 4-position and the iodine atoms at the 3 and 5 positions create multiple sites for selective functionalization. This feature is particularly useful in designing molecules that interact with specific protein targets, such as kinases and phosphodiesterases.

Recent studies have highlighted the importance of halogenated aromatic compounds in developing antiviral and anticancer agents. The electron-withdrawing nature of iodine atoms can enhance the electrophilicity of adjacent carbon centers, facilitating nucleophilic substitution reactions that are pivotal in constructing complex drug scaffolds. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets.

The benzyl group in benzyl N-(4-hydroxy-3,5-diiodophenyl)carbamate also contributes to its versatility as a synthetic intermediate. Benzyl groups are commonly used in medicinal chemistry due to their ease of introduction and removal during synthetic protocols. This allows for flexible design strategies where benzyl protecting groups can be installed during early synthetic stages and later removed under mild conditions without affecting other functional groups.

In conclusion, benzyl N-(4-hydroxy-3,5-diiodophenyl)carbamate represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The combination of halogenated aromatic rings and functionalized carbamate groups provides a rich framework for medicinal chemists to explore new drug discovery opportunities.